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Compound of Interest

Compound Name: Physcion

Cat. No.: B1677767 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of physcion, a naturally occurring anthraquinone derivative. Adherence to these procedures is

critical to ensure personnel safety and environmental protection. Physcion is classified as a

hazardous substance, and its handling and disposal are governed by regulations for chemical

waste.[1]

Hazard Identification and Safety Data
Physcion presents several hazards that must be managed throughout its lifecycle in the

laboratory, from handling to disposal. It is irritating to the eyes, skin, and respiratory system,

with a possible risk of irreversible effects.[1] As a combustible solid, it can also form explosive

mixtures with air if dispersed as a fine dust.[1]
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Hazard Classification & Properties Safety and Handling Recommendations

Hazard Statement
Considered a hazardous substance according to

OSHA 29 CFR 1910.1200.[1]

Primary Routes of Exposure Inhalation, Ingestion, Skin/Eye Contact.[1]

Health Effects
Irritating to eyes, respiratory system, and skin;

potential for irreversible effects.[1]

Physical Hazards
Combustible solid; dust may form an explosive

mixture with air.[1]

Personal Protective Equipment (PPE)

Safety goggles, chemical-resistant gloves,

protective clothing, respiratory protection (if dust

is generated).[1][2]

Storage
Store in a cool, dry, well-ventilated area in a

tightly closed container.[3][4]

Solubility

Insoluble in water; soluble in boiling alcohol,

benzene, chloroform, ether, acetone, and acetic

acid.[3]

Step-by-Step Disposal Protocol
The disposal of physcion must comply with federal, state, and local regulations, such as those

established by the Environmental Protection Agency (EPA) and the Occupational Safety and

Health Administration (OSHA).[5][6] The following protocol is a general guideline; laboratory

personnel must consult and follow their institution's specific chemical waste management plan.

Experimental Protocol: Physcion Waste Disposal

Objective: To safely collect, label, and store physcion waste for collection by a certified

hazardous waste handler.

Materials:

Physcion solid waste or contaminated labware
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Designated hazardous waste container (plastic is preferred, must be compatible with

physcion and any solvents)[7]

Hazardous waste label/tag (provided by your institution's Environmental Health & Safety

department)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Sealable plastic bag

Methodology:

Segregation of Waste:

Do not mix physcion waste with other waste streams unless they are chemically

compatible.[5][8]

Collect solid physcion waste separately from liquid waste.

Labware (e.g., gloves, weigh boats, pipette tips) that is contaminated with physcion
should be treated as hazardous waste.[8]

Packaging Waste:

Place solid physcion powder and contaminated disposables into a designated, leak-proof

hazardous waste container.[8] To minimize dust, small amounts of contaminated items can

first be placed in a sealable plastic bag before being added to the main container.

Ensure the container is in good condition with a tightly sealing lid.[8] Do not use food or

beverage containers.[8]

Leave adequate headspace in the container (do not overfill) to prevent spills.[8]

Labeling the Container:

As soon as the first item of waste is added, affix a hazardous waste label to the container.

[7]
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Clearly write "Physcion" and list any other chemical constituents. Avoid using

abbreviations or chemical formulas.

Indicate the hazards associated with the contents (e.g., "Irritant," "Combustible Solid").

Fill out all other required information on the label, such as the accumulation start date and

laboratory contact information.

Storage of Waste Container:

Keep the waste container securely closed at all times, except when actively adding waste.

[7][8]

Store the container in a designated Satellite Accumulation Area (SAA) that is at or near the

point of waste generation.[7]

Ensure the SAA is away from ignition sources and incompatible chemicals.[1]

Arranging for Disposal:

Once the container is full or the accumulation time limit set by your institution is reached,

contact your Environmental Health & Safety (EHRS) department to schedule a waste

pickup.[7]

Do not dispose of physcion down the drain or in the regular trash.

Spill and Emergency Procedures
In the event of a spill, the primary goal is to prevent exposure and the generation of dust.

Evacuate and Alert: Alert personnel in the immediate area.

Control Ignition Sources: Remove all sources of ignition from the spill area.[1]

Wear PPE: Before cleaning, don appropriate PPE, including respiratory protection, gloves,

and safety goggles.[1]
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Clean-up: Carefully sweep or scoop the solid material to avoid creating dust. Place the

spilled material and all contaminated cleaning supplies into a designated hazardous waste

container and label it appropriately.

Ventilate: Ensure the area is well-ventilated during and after the cleanup.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper management and disposal of

physcion waste within a laboratory setting.
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Caption: Workflow for the safe disposal of physcion waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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